Cas no 102996-33-8 (5-Chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile)

5-Chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile structure
102996-33-8 structure
Product Name:5-Chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile
CAS No:102996-33-8
MF:C10H5Cl2N3
MW:238.072799444199
CID:94846
PubChem ID:13537972
Update Time:2025-04-18

5-Chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile
    • 5-chloro-1-(3-chlorophenyl)pyrazole-4-carbonitrile
    • FT-0769116
    • SCHEMBL10848629
    • AKOS015899735
    • DTXSID40543224
    • 102996-33-8
    • Inchi: 1S/C10H5Cl2N3/c11-8-2-1-3-9(4-8)15-10(12)7(5-13)6-14-15/h1-4,6H
    • InChI Key: BEGYGQBZNZLVJZ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C=NN1C1C=CC=C(C=1)Cl

Computed Properties

  • Exact Mass: 236.9860526g/mol
  • Monoisotopic Mass: 236.9860526g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.42

5-Chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile Pricemore >>

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